4-[(4-Bromo-2-methyl-5-oxo-1-phenylpyrazol-3-yl)methoxy]-3-methoxybenzaldehyde

• IUPAC Name: 4-[(4-bromo-2-methyl-5-oxo-1-phenylpyrazol-3-yl)methoxy]-3-methoxybenzaldehyde
• InChI: InChI=1S/C19H17BrN2O4/c1-21-15(12-26-16-9-8-13(11-23)10-17(16)25-2)18(20)19(24)22(21)14-6-4-3-5-7-14/h3-11H,12H2,1-2H3
• InChI Key: WQZCDFNGJMYXPZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=O)N1C2=CC=CC=C2)Br)COC3=C(C=C(C=C3)C=O)OC
• Molecular Formula: C19H17BrN2O4
• Molecular Weight: 417.3 g/mol

Description

4-[(4-Bromo-2-methyl-5-oxo-1-phenylpyrazol-3-yl)methoxy]-3-methoxybenzaldehyde (4-BMPOMB) is a compound that has recently been studied for its potential applications in scientific research. This compound is a derivative of 4-bromo-2-methyl-5-oxo-1-phenylpyrazole (4-BMPP), which is a synthetic compound with a wide range of biological activities. 4-BMPOMB has been found to possess antifungal, anti-inflammatory, and anti-cancer properties, as well as to be a potential inhibitor of the enzyme monoamine oxidase (MAO). This compound has been used in a variety of laboratory experiments, and its potential applications are still being explored.

Scientific Research Applications

Synthesis and Characterization in Heterocyclic Compounds

Research has focused on the synthesis and characterization of various heterocyclic compounds using derivatives similar to 4-[(4-Bromo-2-methyl-5-oxo-1-phenylpyrazol-3-yl)methoxy]-3-methoxybenzaldehyde. For example, Dikusar and Kozlov (2007) investigated reactions involving 4-hydroxy-3-methoxybenzaldehyde and its derivatives to create Schiff bases and other heterocyclic compounds, highlighting its use in synthesizing nitrogen-containing compounds (Dikusar & Kozlov, 2007).

Potential in Biomedical Applications

Studies have also explored the potential biomedical applications of related compounds. Ryzhkova, Ryzhkov, and Elinson (2020) synthesized a compound through an electrochemically induced transformation, demonstrating its promise for biomedical applications, particularly in regulating inflammatory diseases (Ryzhkova, Ryzhkov, & Elinson, 2020).

Photochemical and Photodynamic Applications

Another area of research includes the photochemical and photodynamic properties of related compounds. Pişkin, Canpolat, and Öztürk (2020) synthesized new derivatives, including zinc phthalocyanine, and studied their properties, finding significant potential for applications in photodynamic therapy, especially in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Synthetic Methodologies and Crystallography

In the field of synthetic chemistry and crystallography, researchers have focused on synthesizing and characterizing various derivatives. For instance, studies by Bai Linsha (2015) and Gomes et al. (2018) have focused on the synthesis and crystallographic analysis of methoxybenzaldehyde oxime derivatives, providing insights into their structural and bonding properties (Bai Linsha, 2015), (Gomes et al., 2018).